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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Executive Summary
This application note details the protocols for utilizing Rhodinyl Propionate (CAS: 105-89-5)

as a substrate in lipase-catalyzed esterification and hydrolysis reactions. Rhodinyl
propionate, a key fragrance ingredient with a rose-geranium profile, is chemically composed of

3,7-dimethyl-7-octen-1-yl propionate (citronellyl propionate) and often isomers such as geranyl

propionate, depending on the "Rhodinol" source.[1]

This guide addresses two primary workflows:

Enzymatic Synthesis: Green manufacturing via direct esterification or transesterification.

Kinetic Resolution: Using rhodinyl propionate as a substrate for the enantioselective

production of chiral citronellol via hydrolysis.

Scientific Background & Mechanism[2]
Chemical Identity & Substrate Properties
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Rhodinyl propionate is a fatty alcohol ester. In enzymatic contexts, it acts as an acyl acceptor

(in hydrolysis) or its alcohol precursor (Rhodinol) acts as a nucleophile (in esterification).

Molecular Formula:

Molecular Weight: 212.33 g/mol [1]

LogP: ~4.5 (Highly hydrophobic; requires non-polar solvents or solvent-free systems).

Enzymatic Mechanism: Ping-Pong Bi-Bi
Lipase-catalyzed transformations of rhodinyl propionate follow a Ping-Pong Bi-Bi mechanism.

[1]

Acyl-Enzyme Formation: The catalytic serine attacks the carbonyl carbon of the acyl donor

(propionic acid or propionate ester), releasing the first product (water or alcohol).[2]

Nucleophilic Attack: The rhodinol alcohol attacks the acyl-enzyme intermediate, regenerating

the enzyme and releasing rhodinyl propionate.

Pathway Visualization
The following diagram illustrates the reversible enzymatic pathway, highlighting the critical role

of water activity (

) in determining reaction direction.

Figure 1: Ping-Pong Bi-Bi Mechanism for Rhodinyl Propionate Synthesis/Hydrolysis
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Protocol A: Enzymatic Synthesis (Esterification)
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Objective: High-yield synthesis of rhodinyl propionate from rhodinol and propionic acid under

solvent-free conditions.

Materials
Enzyme:Candida antarctica Lipase B (CALB), immobilized (e.g., Novozym 435).[3]

Why: CALB is robust, thermostable, and exhibits high activity towards primary alcohols

like citronellol/geraniol.

Substrates: Rhodinol (Natural or Synthetic), Propionic Acid (>99%).

Water Scavenger: Molecular Sieves (3Å or 4Å), activated.

Equipment: Orbital shaker with temperature control.

Method Steps
Substrate Preparation:

Mix Rhodinol and Propionic Acid in a 1:1 to 1:1.5 molar ratio (Alcohol:Acid).

Note: Excess acid drives equilibrium but may inhibit the enzyme at high concentrations. A

1:1.2 ratio is optimal for solvent-free systems.[1]

Enzyme Addition:

Add immobilized CALB at 1–5% (w/w) relative to the total substrate mass.

Water Control:

Add activated Molecular Sieves (50–100 mg per mL of reaction mixture).

Critical: Accumulation of water promotes the reverse reaction (hydrolysis).

Incubation:

Temperature: 50°C – 60°C.
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Agitation: 150–200 rpm.

Duration: 4–24 hours.

Termination:

Filter the reaction mixture to remove the immobilized enzyme and molecular sieves.

The enzyme can be washed with acetone and reused (typically 5–10 cycles).

Protocol B: Kinetic Resolution (Hydrolysis)
Objective: Use rhodinyl propionate as a substrate to resolve racemic rhodinol (specifically the

chiral citronellol component) into optically pure forms.

Materials
Enzyme:Candida rugosa Lipase (CRL) or Pseudomonas cepacia Lipase (PS).[4]

Why: These lipases often show higher enantioselectivity (

-value) for chiral esters compared to CALB.

Substrate: Racemic Rhodinyl Propionate.

Solvent: Phosphate Buffer (pH 7.[5]0) / Hexane biphasic system (50:50 v/v).

Method Steps
Reaction Setup:

Dissolve Rhodinyl Propionate (50 mM) in Hexane (organic phase).

Prepare 50 mM Phosphate Buffer, pH 7.0 (aqueous phase).

Initiation:

Add lipase (10–20 mg/mL) to the aqueous phase.

Combine phases and emulsify via vigorous stirring.
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Monitoring:

Incubate at 30°C.

Monitor conversion via GC.[3] Stop reaction at ~40–50% conversion.

Mechanism:[1][2][6][7] The enzyme preferentially hydrolyzes the (R)- or (S)-ester

(depending on lipase source), leaving the unreacted ester enriched in the opposite

enantiomer.

Extraction:

Separate phases.[6][8] Extract aqueous phase with ethyl acetate.

The organic layer contains the unreacted ester and the product alcohol.

Analytical Workflow (GC-FID)
Quantification of Rhodinyl Propionate conversion requires robust chromatography.

GC Parameters
Parameter Setting

Column DB-WAX or HP-5 (30m x 0.25mm x 0.25µm)

Carrier Gas Helium (1.0 mL/min)

Injector Temp 250°C (Split ratio 1:[1]50)

Detector (FID) 280°C

Oven Program

80°C (2 min)

10°C/min

230°C (5 min)

Retention Time Logic
Propionic Acid: Elutes first (shortest retention time).
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Rhodinol (Alcohol): Elutes second.

Rhodinyl Propionate (Ester): Elutes last (highest boiling point).

Experimental Workflow Diagram
The following diagram outlines the decision tree for selecting the correct protocol based on the

research goal.

Figure 2: Workflow Selection for Rhodinyl Propionate Biotransformation
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Conversion (<50%)
Water accumulation in system.

[1]

Increase Molecular Sieves

load or use vacuum to remove

water.[1]

Enzyme Aggregation Solvent polarity too low.

Add a small amount of

hydrophobic solvent (e.g.,

heptane) to disperse.

Low Reaction Rate Mass transfer limitation.[1]
Increase agitation speed (>200

rpm) or use a flow reactor.

Substrate Inhibition Acid concentration too high.[1]

Feed propionic acid stepwise

(fed-batch mode) rather than

all at once.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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